4-Ethylamino-3-nitro-benzoic acid ethyl ester
Overview
Description
4-Ethylamino-3-nitro-benzoic acid ethyl ester is a chemical compound with the molecular formula C11H14N2O4 and a molecular weight of 238.24 . It is used for proteomics research .
Molecular Structure Analysis
The InChI code for 4-Ethylamino-3-nitro-benzoic acid ethyl ester is 1S/C11H14N2O4/c1-3-12-9-6-5-8 (11 (14)17-4-2)7-10 (9)13 (15)16/h5-7,12H,3-4H2,1-2H3 . This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and the bonds between them.Physical And Chemical Properties Analysis
The molecular weight of 4-Ethylamino-3-nitro-benzoic acid ethyl ester is 238.24 .Scientific Research Applications
Proteomics Research
4-Ethylamino-3-nitro-benzoic acid ethyl ester: is utilized in proteomics research due to its chemical properties that facilitate the study of protein structure and function. It can be used for protein labeling, aiding in the identification and quantification of proteins in complex biological samples .
Custom Synthesis
The compound serves as a precursor or intermediate in custom synthesis processes. Its reactive functional groups make it suitable for constructing more complex molecules, which are often required in the development of new pharmaceuticals or research chemicals .
Material Science
This compound’s nitro group and ester functionality allow it to be used in material science research, particularly in the development of novel polymeric materials with specific optical or electronic properties .
Dye and Pigment Production
Due to its chromophoric structure, 4-Ethylamino-3-nitro-benzoic acid ethyl ester can be applied in the synthesis of dyes and pigments. It may contribute to the coloration properties of these substances, which are used in a variety of industries .
Analytical Chemistry
In analytical chemistry, this compound can be employed as a standard or reagent in chromatographic techniques or spectrophotometric analyses, helping to determine the presence and concentration of other substances in a sample .
Each of these applications leverages the unique chemical structure of 4-Ethylamino-3-nitro-benzoic acid ethyl ester, which includes an ethylamino group that can act as a base, a nitro group that is a strong electron-withdrawing group, and an ester group that is often involved in hydrolysis and transesterification reactions. The compound’s molecular formula is
C11H14N2O4 C_{11}H_{14}N_{2}O_{4} C11H14N2O4
and its molecular weight is 238.24 g/mol . These properties make it a versatile tool in various scientific research fields.Safety and Hazards
properties
IUPAC Name |
ethyl 4-(ethylamino)-3-nitrobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O4/c1-3-12-9-6-5-8(11(14)17-4-2)7-10(9)13(15)16/h5-7,12H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IMXVAPWRGKQKOG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=C(C=C(C=C1)C(=O)OCC)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10395611 |
Source
|
| Record name | 4-Ethylamino-3-nitro-benzoic acid ethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10395611 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Ethylamino-3-nitro-benzoic acid ethyl ester | |
CAS RN |
91182-00-2 |
Source
|
| Record name | 4-Ethylamino-3-nitro-benzoic acid ethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10395611 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
